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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and use of perfluorononane in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is perfluorononane and what are its common laboratory applications?

A1: Perfluorononane (C9F20) is a perfluorocarbon, a chemically inert and thermally stable

liquid.[1][2] In the laboratory, it can be used as a solvent, a heat transfer fluid, or as a

component in emulsions.[3] Its high gas-dissolving capacity also makes it useful in certain

biological and medical research applications, including as a contrast agent in magnetic

resonance imaging (MRI).[1][4]

Q2: What are the primary health hazards associated with perfluorononane?

A2: While perfluorononane itself is considered to have low toxicity, it is part of the broader

group of per- and polyfluoroalkyl substances (PFAS), which are known for their persistence in

the environment and potential health risks.[5][6] The primary concerns with PFAS compounds,

including the related perfluorononanoic acid (PFNA), are potential reproductive and

developmental effects, liver and kidney toxicity, and impacts on the immune system with

prolonged exposure.[7][8][9][10] Animal studies on related compounds have shown various

adverse health effects, but direct, acute toxicity data for perfluorononane in humans is limited.

[11]
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Q3: What personal protective equipment (PPE) is required when handling perfluorononane?

A3: Standard laboratory PPE is required to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile.

Body Protection: A lab coat. It is crucial to handle perfluorononane in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any vapors.[12][13]

Q4: How should perfluorononane be stored in the lab?

A4: Perfluorononane should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[12][13] Keep it away from heat and sources of ignition.[13]

Q5: What is the proper disposal method for perfluorononane waste?

A5: Perfluorononane waste is considered hazardous and must be disposed of according to

institutional and local regulations for chemical waste.[14][15] Common disposal methods for

PFAS waste include high-temperature incineration, placement in a hazardous waste landfill, or

deep well injection.[14][15][16][17] Do not dispose of perfluorononane down the drain.

Troubleshooting Guides
Scenario 1: Accidental Spill of Perfluorononane
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Problem Immediate Action Cleanup Procedure Waste Disposal

Small Spill (<100 mL)

in a fume hood

1. Alert others in the

area.2. Ensure fume

hood is operational.3.

Wear appropriate PPE

(gloves, goggles, lab

coat).

1. Contain the spill

with absorbent

materials (e.g.,

chemical absorbent

pads, vermiculite, or

sand), starting from

the outside and

working inwards.[18]

[19][20]2. Carefully

collect the absorbed

material using non-

sparking tools.3.

Place the collected

material into a

labeled, sealed

container for

hazardous waste.

[19]4. Decontaminate

the spill area with

soap and water.[21]

1. Dispose of the

sealed container and

any contaminated

PPE as hazardous

chemical waste

according to your

institution's guidelines.

[14][15]

Large Spill (>100 mL)

or spill outside a fume

hood

1. Immediately alert

everyone in the

laboratory and

evacuate the area.[21]

[22]2. If the spill is

flammable or volatile,

eliminate all ignition

sources.[20]3. Close

the laboratory doors to

contain vapors.4.

Contact your

institution's

Environmental Health

and Safety (EHS)

department or

1. Do not attempt to

clean up a large spill

yourself.[19]2. Wait for

trained emergency

personnel to arrive

and follow their

instructions.

1. The EHS or

emergency response

team will manage the

disposal of the spilled

material and

contaminated items.
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emergency response

team.[22]

Scenario 2: Accidental Exposure to Perfluorononane
Type of Exposure

Immediate First Aid

Measures
Follow-up Action

Skin Contact

1. Immediately remove

contaminated clothing.2. Wash

the affected skin area

thoroughly with soap and

plenty of water for at least 15

minutes.[12]

1. Seek medical attention if

irritation or other symptoms

develop.

Eye Contact

1. Immediately flush the eyes

with copious amounts of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[12]2.

Remove contact lenses if

present and easy to do so.

1. Seek immediate medical

attention.

Inhalation

1. Move the affected person to

fresh air immediately.[12]2. If

the person is not breathing,

give artificial respiration.

1. Seek immediate medical

attention.

Ingestion

1. Do NOT induce vomiting.2.

Rinse the mouth with water.3.

If the person is conscious,

have them drink plenty of

water.

1. Seek immediate medical

attention.

Quantitative Data
Physical and Chemical Properties of Perfluorononane
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Property Value

CAS Number 375-96-2

Molecular Formula C9F20

Molecular Weight 488.06 g/mol [2][23]

Appearance Colorless liquid[12]

Density 1.799 g/mL at 25 °C[2]

Boiling Point 125-126 °C[1][2]

Melting Point -16 °C[1][12]

Refractive Index 1.276 (at 20 °C)[2]

Solubility Immiscible with water[1]

Experimental Protocols
Protocol: Use of Perfluorononane as a Solvent for a Non-polar Reaction

This protocol outlines the general steps for using perfluorononane as a solvent in a laboratory

reaction.

Materials:

Perfluorononane

Reactants

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Heating mantle or oil bath
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Appropriate work-up and purification equipment (e.g., separatory funnel, rotary evaporator,

chromatography supplies)

Personal Protective Equipment (PPE)

Procedure:

Reaction Setup:

Set up the reaction apparatus in a chemical fume hood.

Ensure all glassware is dry.

Add the reactants and a magnetic stir bar to the round-bottom flask.

Solvent Addition:

Under an inert atmosphere if required, add the desired volume of perfluorononane to the

reaction flask.

Reaction Conditions:

Attach the condenser to the flask.

Begin stirring the reaction mixture.

If heating is required, place the flask in a heating mantle or oil bath and bring it to the

desired temperature.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-

MS, NMR).

Work-up and Purification:

Once the reaction is complete, cool the flask to room temperature.

Isolate the product from the perfluorononane solvent. This may involve:

Direct removal of the solvent under reduced pressure if the product is non-volatile.
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Extraction with a solvent in which the product is soluble but perfluorononane is not.

Purify the product using standard laboratory techniques such as chromatography or

recrystallization.

Waste Disposal:

Collect all perfluorononane-containing waste in a designated hazardous waste container.

Dispose of the waste according to institutional guidelines.

Mandatory Visualizations
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Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1297839?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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